Cas no 944906-32-5 (3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID
• CAS No: 944906-32-5
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD10000816
• CID: 837916
• PubChem ID: 21522757
• Update Time: 2025-10-30

3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID
• AKOS006303081
• 3-Methyl-1,2,4-oxadiazole-5-carboxylic acid, AldrichCPR
• NNNNJRNVSNNCGK-UHFFFAOYSA-N
• 3-Methyl-1,2,4-oxadiazole-5-carboxylic acid sodium salt
• MFCD10000816
• BS-33283
• 3-methyl-1,2,4-oxadiazole-5-carboxylicacid
• CS-0035782
• EN300-147519
• AB55970
• SCHEMBL1326724
• 944906-32-5
• A900131
• CHEMBL247339
• DTXSID20615539
• 3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid

• MDL： MFCD10000816
• Inchi： 1S/C4H4N2O3/c1-2-5-3(4(7)8)9-6-2/h1H3,(H,7,8)
• InChI Key： NNNNJRNVSNNCGK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC(C)=N1

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (32 g/l) (25 º C),

Additional information on 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID

3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID (CAS No. 944906-32-5): A Comprehensive Overview

3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID (CAS No. 944906-32-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities and potential applications in drug development. This article aims to provide a detailed and comprehensive overview of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID is a heterocyclic compound with the molecular formula C₅H₆N₂O₃. Its molecular weight is 146.11 g/mol. The compound features a 1,2,4-oxadiazole ring system with a carboxylic acid group and a methyl substituent. The 1,2,4-oxadiazole ring is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The carboxylic acid group provides the compound with acidic properties and enhances its solubility in polar solvents.

Synthesis Methods

The synthesis of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID can be achieved through various routes. One common method involves the cyclization of an appropriate nitrile oxide with an acid hydrazide. For instance, the reaction of methyl isocyanate with hydrazine hydrate followed by treatment with an acid catalyst can yield the desired product. Another approach involves the condensation of an aldehyde with an amino acid derivative under suitable conditions to form the oxadiazole ring. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID has been extensively studied for its biological activities. Recent research has highlighted its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have shown that this compound possesses antioxidant properties, which can protect cells from oxidative stress-induced damage. These findings suggest that 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID may have therapeutic applications in treating inflammatory diseases and conditions associated with oxidative stress.

Pharmacological Applications

The pharmacological potential of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID extends beyond its anti-inflammatory and antioxidant properties. Research has also explored its use as a potential antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. Furthermore, preliminary data suggest that 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

Clinical Trials and Future Directions

The promising preclinical results of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID have led to increased interest in its clinical evaluation. Several clinical trials are currently underway to assess the safety and efficacy of this compound in various therapeutic contexts. These trials aim to validate the preclinical findings and determine the optimal dosing regimens for different indications. The outcomes of these trials will provide valuable insights into the potential therapeutic applications of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID.

Safety Considerations

In addition to its therapeutic potential, it is crucial to consider the safety profile of 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential to ensure that it can be safely administered to patients. Ongoing research is focused on identifying any potential side effects or adverse reactions associated with long-term use.

Conclusion

In conclusion, 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID (CAS No. 944906-32-5) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic methods make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing clinical trials continue to provide new insights into its safety and efficacy, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.